Cas no 97170-01-9 ((3beta,5alpha)-3,17,21-trihydroxypregnan-20-one)

• Product Name: (3beta,5alpha)-3,17,21-trihydroxypregnan-20-one
• CAS No: 97170-01-9
• MF: C₂₁H₃₄O₄
• MW: 350.492267131805
• CID: 2016392
• Update Time: 2025-03-10

(3beta,5alpha)-3,17,21-trihydroxypregnan-20-one Chemical and Physical Properties

Names and Identifiers

• (3beta,5alpha)-3,17,21-trihydroxypregnan-20-one
• (3beta,5alpha,17alphaOH)-3,17,21-Trihydroxypregnan-20-one
• 3beta,17,21-Trihydroxy-5alpha-pregnan-20-on
• 3beta,17,21-trihydroxy-5alpha-pregnan-20-one
• 3beta,5alpha-Tetrahydro Reichstein's Substance S
• 3beta.17.21-Trihydroxy-5alpha-pregnanon-(20)
• 5alpha-pregnan-3beta,17alpha,21-triol-20-one
• Pregnan-20-one, 3,17,21-trihydroxy-, (3β)-

• Inchi： 1S/C21H34O4/c1-19-8-5-14(23)11-13(19)3-4-15-16(19)6-9-20(2)17(15)7-10-21(20,25)18(24)12-22/h13-17,22-23,25H,3-12H2,1-2H3/t13?,14-,15+,16-,17-,19-,20-,21-/m0/s1
• InChI Key： UPTAPIKFKZGAGM-CVSXEEBHSA-N
• SMILES： [C@@H]1(O)CC2[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@](O)(C(=O)CO)CC3)CC2

Experimental Properties

• Density: 1.186±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 215-225 °C
• Boiling Point: 505.1±30.0 °C(Predicted)
• pka: 12.65±0.70(Predicted)